Cas no 1327337-52-9 (4-(4-bromophenyl)-2-oxobutanoic acid)

4-(4-Bromophenyl)-2-oxobutanoic acid is a brominated aromatic compound featuring a ketone and carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in pharmaceutical and agrochemical applications, where it serves as a precursor for active ingredients. The presence of the 4-bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the synthesis of complex molecules. The compound's crystalline nature ensures consistent purity, while its well-defined melting point aids in characterization. Suitable for research and industrial use, it offers reliable performance in synthetic pathways requiring precise electrophilic or nucleophilic modifications.
4-(4-bromophenyl)-2-oxobutanoic acid structure
1327337-52-9 structure
Product Name:4-(4-bromophenyl)-2-oxobutanoic acid
CAS No:1327337-52-9
MF:C10H9BrO3
MW:257.080662488937
CID:5600827
PubChem ID:82380544
Update Time:2025-05-23

4-(4-bromophenyl)-2-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-bromo-α-oxo-
    • 1327337-52-9
    • 2-Oxo-4-(4-bromophenyl)butanoic acid
    • 4-(4-bromophenyl)-2-oxobutanoic acid
    • EN300-1923020
    • Inchi: 1S/C10H9BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-2,4-5H,3,6H2,(H,13,14)
    • InChI Key: GEYGULICSLYYGU-UHFFFAOYSA-N
    • SMILES: C1(CCC(=O)C(O)=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 255.97351g/mol
  • Monoisotopic Mass: 255.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.575±0.06 g/cm3(Predicted)
  • Boiling Point: 374.1±25.0 °C(Predicted)
  • pka: 2.53±0.54(Predicted)

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Additional information on 4-(4-bromophenyl)-2-oxobutanoic acid

Comprehensive Overview of 4-(4-Bromophenyl)-2-Oxobutanoic Acid (CAS No. 1327337-52-9)

4-(4-Bromophenyl)-2-oxobutanoic acid (CAS No. 1327337-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a bromophenyl moiety and a 2-oxobutanoic acid backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(4-bromophenyl)-2-oxobutanoic acid synthesis" or "CAS 1327337-52-9 applications", reflecting its relevance in drug development and material science.

The growing interest in 4-(4-bromophenyl)-2-oxobutanoic acid aligns with broader trends in green chemistry and sustainable synthesis. As environmental concerns rise, scientists are exploring eco-friendly methods to produce such compounds, often searching for "sustainable synthesis of bromophenyl derivatives" or "green chemistry approaches for 2-oxobutanoic acids". This compound's potential in biodegradable materials and pharmaceutical intermediates further amplifies its importance in contemporary research.

From a structural perspective, the bromine atom in 4-(4-bromophenyl)-2-oxobutanoic acid enhances its reactivity, making it a valuable building block for cross-coupling reactions and catalysis. Queries like "bromophenyl compounds in Suzuki coupling" or "1327337-52-9 reactivity" highlight its role in advanced synthetic methodologies. Additionally, its keto-acid functionality opens doors to applications in peptide synthesis and enzyme inhibition studies, topics frequently explored in academic and industrial settings.

The compound's relevance extends to drug discovery, where it serves as a precursor for bioactive molecules. Searches for "4-(4-bromophenyl)-2-oxobutanoic acid in medicinal chemistry" or "CAS 1327337-52-9 drug intermediates" underscore its utility in designing targeted therapies. Its structural features are particularly valuable in developing anti-inflammatory and antimicrobial agents, aligning with the global demand for novel therapeutics.

In analytical chemistry, 4-(4-bromophenyl)-2-oxobutanoic acid is often discussed in the context of HPLC and mass spectrometry techniques. Researchers frequently inquire about "analytical methods for 1327337-52-9" or "chromatographic separation of bromophenyl derivatives", emphasizing the need for precise quantification and purity assessment. This compound's stability under various conditions makes it a reliable standard for method validation.

Beyond its chemical applications, 4-(4-bromophenyl)-2-oxobutanoic acid is also explored in material science. Its incorporation into polymeric networks and nanocomposites has been investigated, with searches like "bromophenyl-based polymers" or "1327337-52-9 in material engineering" gaining traction. This interdisciplinary appeal positions the compound at the intersection of chemistry and advanced materials research.

In summary, 4-(4-bromophenyl)-2-oxobutanoic acid (CAS No. 1327337-52-9) is a multifaceted compound with applications spanning pharmaceuticals, synthetic chemistry, and material science. Its structural versatility and reactivity make it a subject of ongoing research, as evidenced by frequent searches for "1327337-52-9 suppliers" and "bromophenyl derivative synthesis". As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.

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